Cas no 2138101-27-4 (2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid)

• Product Name: 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid
• CAS No: 2138101-27-4
• MF: C₁₅H₁₅F₃N₂O₂S
• MW: 344.352012872696
• CID: 5902025
• PubChem ID: 165492461
• Update Time: 2025-06-14

2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153442
• 2138101-27-4
• 2-{[2-tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid
• 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid

• Inchi： 1S/C15H15F3N2O2S/c1-14(2,3)13-19-10-5-4-8(15(16,17)18)6-9(10)12(20-13)23-7-11(21)22/h4-6H,7H2,1-3H3,(H,21,22)
• InChI Key： NZHUJZGUSSWIOT-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C2C=C(C(F)(F)F)C=CC=2N=C(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 344.08063339g/mol
• Monoisotopic Mass: 344.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid

Comprehensive Overview of 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138101-27-4)

2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138101-27-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This quinazoline derivative is characterized by its unique structural features, including a tert-butyl group and a trifluoromethyl substituent, which contribute to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, agrochemicals, and advanced materials.

The molecular structure of 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid incorporates a quinazoline core, a heterocyclic moiety known for its versatility in pharmaceutical applications. The presence of the sulfanyl linker and the acetic acid functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role as a building block for designing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In the context of current research trends, 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid aligns with the growing demand for fluorinated compounds and sulfur-containing derivatives. Fluorinated compounds, such as those with trifluoromethyl groups, are highly sought after due to their ability to improve metabolic stability and bioavailability in drug candidates. Similarly, sulfur-containing compounds are recognized for their diverse biological activities, including antimicrobial and anti-inflammatory effects.

The synthesis of 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure the purity and structural integrity of the final product. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical applications.

From an industrial perspective, the compound's potential extends beyond pharmaceuticals. Its unique properties make it a candidate for use in advanced materials, such as liquid crystals and organic semiconductors. The incorporation of quinazoline derivatives into these materials can enhance their thermal stability and electronic properties, addressing key challenges in the development of next-generation technologies.

Environmental and safety considerations are also paramount when working with 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid. While the compound is not classified as hazardous under current regulations, proper handling and disposal practices are essential to minimize any potential risks. Researchers are encouraged to adhere to green chemistry principles, such as reducing solvent waste and optimizing reaction conditions, to ensure sustainable production processes.

In summary, 2-{[2-Tert-butyl-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138101-27-4) represents a promising compound with broad applicability across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable tool for innovation in drug discovery, material science, and beyond. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow significantly.